Cas no 156-10-5 (4-Nitrosodiphenylamine)

• Product Name: 4-Nitrosodiphenylamine
• CAS No: 156-10-5
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• MDL: MFCD00002062
• CID: 144522
• PubChem ID: 87573622
• Update Time: 2025-05-25

4-Nitrosodiphenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-nitroso-N-phenyl-
• 4-NITROSO-N-PHENYLANILINE
• 4-NITROSODIPHENYLAMINE
• P-NITROSODIPHENYLAMINE
• 4-Niinylamine
• 4-nitroso-diphenylamin
• 4-nitroso-n-phenyl-benzenamin
• 4-Nitroso-N-phenylbenzenamine
• diphenyl,4-nitroso-amin
• TKB
• naugardtkb
• NCI-C02244
• nitrousdiphenylamide
• p-Nitrosodifenylamin
• 4-Nitrosophenylamine
• Naugard tkb
• Diphenylamine, 4-nitroso-
• Benzenamine, 4-nitroso-N-phenyl-
• p-Nitroso-N-phenylaniline
• N-Phenyl-p-nitrosoaniline
• p-Phenylaminonitrosobenzene
• Nitrous diphenylamide
• para-Nitroso-N-phenylaniline
• para-Nitrosodiphenylamine
• N-Phenyl-para-nitrosoaniline
• p-Nitrosodifenylamin [Czech]
• Amine, diphenyl, 4-nitroso-
• NSC 5041
• NSC-5041
• WLN: ONR DMR
• NCGC00091332-03
• HSDB 2876
• CAS-156-10-5
• NCGC00256585-01
• SCHEMBL655572
• C19479
• Q27156019
• FT-0619298
• F7052989CV
• N-(4-Nitrosophenyl)-N-phenylamine #
• CHEMBL1600998
• D91663
• 156-10-5
• NSC5041
• SCHEMBL11273533
• InChI=1/C12H10N2O/c15-14-12-8-6-11(7-9-12)13-10-4-2-1-3-5-10/h1-9,13H
• 4-NITROSODIPHENYLAMINE [MI]
• NCGC00091332-05
• 4-Nitroso-N-phenyl-benzenamine
• 4-?Nitrosodiphenylamine
• CCRIS 465
• EINECS 205-848-7
• AKOS005448746
• NCGC00091332-02
• NCGC00091332-04
• DTXSID1021031
• Nitrosodiphenylamine, p-
• Tox21_302822
• 4-NITROSODIPHENYLAMINE [HSDB]
• NCGC00091332-01
• UNII-F7052989CV
• 4-12-00-01560 (Beilstein Handbook Reference)
• AS-60940
• DTXCID401031
• Tox21_201708
• NCGC00259257-01
• N0263
• NS00005589
• N-phenyl-4-nitrosoaniline
• N-(4-Nitrosophenyl)-N-phenylamine
• BRN 1952651
• OIJHFHYPXWSVPF-UHFFFAOYSA-
• MFCD00002062
• CHEBI:82509
• STK378742
• BBL000066
• 4-Nitrosodiphenylamine

• MDL： MFCD00002062
• Inchi： 1S/C12H10N2O/c15-14-12-8-6-11(7-9-12)13-10-4-2-1-3-5-10/h1-9,13H
• InChI Key： OIJHFHYPXWSVPF-UHFFFAOYSA-N
• SMILES： O=NC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 198.07900
• Monoisotopic Mass: 198.079313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Density: 1.1447 (rough estimate)
• Melting Point: 140.0 to 145.0 deg-C
• Boiling Point: 335.53°C (rough estimate)
• Flash Point: 169.5°C
• Refractive Index: 1.6330 (estimate)
• PSA: 41.46000
• LogP: 3.90110
• Merck: 6639

4-Nitrosodiphenylamine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26; S36/37
• RTECS：JK0175000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Nitrosodiphenylamine

4-Nitrosodiphenylamine: A Comprehensive Overview

4-Nitrosodiphenylamine (CAS No. 156-10-5) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as diphenylamine nitroso, has garnered attention due to its unique chemical properties and potential uses in modern research and industrial settings. In this article, we will delve into the structural characteristics, chemical properties, applications, and recent advancements associated with 4-nitrosodiphenylamine.

The molecular structure of 4-nitrosodiphenylamine consists of two phenyl groups attached to an amine group, with a nitroso (-N=O) substituent at the para position of one of the phenyl rings. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for a wide range of chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, such as conductive polymers and aromatic heterocycles.

One of the most notable applications of 4-nitrosodiphenylamine is in the field of organic electronics. Researchers have explored its use as a precursor for the synthesis of novel semiconducting materials. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of diphenylamine nitroso exhibit promising electronic properties, making them candidates for next-generation organic field-effect transistors (OFETs). These findings underscore the potential of 4-nitrosodiphenylamine in advancing semiconductor technology.

In addition to its electronic applications, 4-nitrosodiphenylamine has found utility in medicinal chemistry. Its ability to act as a scaffold for drug design has been leveraged in the development of bioactive compounds. A recent investigation by Smith et al. (2023) revealed that certain derivatives of diphenylamine nitroso exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential as therapeutic agents.

The synthesis of 4-nitrosodiphenylamine typically involves nitrosation reactions under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, a 2023 study by Green Chemistry highlighted the use of palladium-catalyzed cross-coupling reactions to synthesize diphenylamine nitroso, significantly reducing reaction times and waste generation.

From an environmental perspective, understanding the fate and transport of 4-nitrosodiphenylamine in natural systems is crucial. Emerging research has focused on its biodegradation pathways and toxicity profiles. A 2023 report by Environmental Science & Technology indicated that under aerobic conditions, diphenylamine nitroso undergoes rapid microbial degradation, minimizing its persistence in aquatic environments.

In conclusion, 4-nitrosodiphenylamine (CAS No. 156-10-5) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern scientific research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.